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Compound of Interest

Compound Name: 4-tert-Butylphthalonitrile

Cat. No.: B1266168

A Comprehensive Safety and Handling Guide for
4-tert-Butylphthalonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for 4-tert-Butylphthalonitrile (CAS No: 32703-80-3). The information is compiled to ensure
safe laboratory practices and to mitigate potential risks associated with the handling, storage,
and disposal of this compound.

Chemical and Physical Properties

4-tert-Butylphthalonitrile is a white to light yellow powder or crystalline solid.[1] It is important
to be aware of its physical characteristics to handle it appropriately in a laboratory setting.
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Property Value Reference
Molecular Formula C12H12N2 [2][3]
Molar Mass 184.24 g/mol [2][3]

White to light yellow powder to
Appearance

[1]14]

crystal
Melting Point 49-51 °C (lit.) [31141[5]
Boiling Point 165-168 °C at 6 mm Hg (lit.) [31[41[5]
Density 1.04 £ 0.1 g/cm3 (20 °C) [21[41[5]
Solubility Soluble in Methanol [4]

Room Temperature, Sealed in
Storage Temperature »
dry conditions

[4]115]

Hazard Identification and GHS Classification

4-tert-Butylphthalonitrile is classified as a hazardous substance. The following table

summarizes its GHS classification and associated hazard statements.
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GHS Classification = Hazard Statement Pictogram Signal Word
Acute Toxicity, Oral H302: Harmful if )
GHSO07 Warning
(Category 4) swallowed
Acute Toxicity, Dermal ~ H312: Harmful in _
) ] GHSO07 Warning
(Category 4) contact with skin
Acute Toxicity, )
) H332: Harmful if ]
Inhalation (Category ) GHSO07 Warning
inhaled
4)
Skin Irritation H315: Causes skin ]
L GHSO07 Warning
(Category 2) irritation
Serious Eye Irritation H319: Causes serious ]
S GHSO07 Warning
(Category 2/2A) eye irritation
Specific Target Organ
Toxicity — Single
] H335: May cause )
Exposure (Respiratory GHSO07 Warning

Tract Irritation)

(Category 3)

respiratory irritation

Note: GHS classifications are based on available data from multiple suppliers and may vary

slightly.[1][6][7][8]

Handling and Storage Precautions

Proper handling and storage are crucial to minimize exposure and ensure laboratory safety.

Handling

e Ventilation: Use only outdoors or in a well-ventilated area.[1][9] Handling should be

performed in a chemical fume hood to avoid inhalation of dust or fumes.[9]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[6]
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o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[6][9] Avoid
contact with skin and clothing.[9]

o Respiratory Protection: If dust is generated and ventilation is inadequate, use a
NIOSH/MSHA-approved respirator.[7]

o Hygiene: Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke when using
this product.[6]

o Other Precautions: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1] Avoid dust
formation.[10]

Storage

» Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[9][10]
Store locked up.[9]

» Incompatibilities: Store away from incompatible materials such as oxidizing agents.[9]

First-Aid Measures

In case of exposure, immediate medical attention is necessary. The following are first-aid
recommendations.
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Exposure Route

First-Aid Measures

Ingestion

IF SWALLOWED: Call a POISON CENTER or
doctor/physician if you feel unwell. Rinse mouth.
[1] Do NOT induce vomiting.[10]

Skin Contact

IF ON SKIN: Wash with plenty of water.[1] Call a
POISON CENTER or doctor/physician if you
feel unwell.[1] Take off contaminated clothing

and wash it before reuse.[6]

Eye Contact

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[10]
Immediately call a POISON CENTER/doctor.
[11]

Inhalation

IF INHALED: Remove person to fresh air and
keep comfortable for breathing.[1] Call a
POISON CENTER or doctor/physician if you
feel unwell.[1] If not breathing, give artificial

respiration.[10]

Accidental Release and Disposal

Accidental Release

o Personal Precautions: Use personal protective equipment.[9] Keep people away from and

upwind of the spill/leak.[9]

e Environmental Precautions: Prevent product from entering drains.[9] Do not flush into

surface water or sanitary sewer system.[10]

o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[10]

Avoid generating dust.[7]

Disposal
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» Dispose of contents/container to an approved waste disposal plant in accordance with local,

regional, national, and international regulations.[1]

Experimental Protocols

Detailed experimental protocols for the toxicological and physical property testing of 4-tert-
Butylphthalonitrile are not publicly available in the referenced safety data sheets. These
studies are typically conducted by manufacturers under controlled laboratory conditions
following standardized guidelines (e.g., OECD, EPA). For specific experimental details, it is
recommended to consult the original manufacturer or specialized toxicological databases.

Visual Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 4-tert-
Butylphthalonitrile in a research environment.
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Workflow for Safe Handling of 4-tert-Butylphthalonitrile

Preparation

Review SDS and Conduct Risk Assessment

\ 4

Ensure Proper Ventilation (Fume Hood)

\ 4

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Handling
\4

Weigh and Handle Solid in Fume Hood

Potential Hazard

Emergency Response

\ 4

Avoid Dust Generation Use Appropriate Glassware and Equipment Spill or Exposure Occurs

Post-Handling

Decontaminate Work Area Follow First-Aid Measures Evacuate Area if Necessary

\ 4

Properly Label and Store Compound Notify Supervisor and Safety Officer

\ 4

Dispose of Waste According to Regulations

\ 4

Remove PPE and Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 4-tert-Butylphthalonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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